(E)-14-chlorotetradec-3-ene

• Molecular Formula: C14H27Cl
• Molecular Weight: 230.82 g/mol
• IUPAC Name: (E)-14-chlorotetradec-3-ene
• InChI: InChI=1S/C14H27Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h3-4H,2,5-14H2,1H3/b4-3+
• InChI Key: ABPSHLJXBCKNLR-ONEGZZNKSA-N
• Isomeric SMILES: CC/C=C/CCCCCCCCCCCl
• Canonical SMILES: CCC=CCCCCCCCCCCCl

Description

(E)-14-Chlorotetradec-3-ene is a chlorinated alkene with the molecular formula C₁₄H₂₇Cl (inferred from related compounds in ). It features a 14-carbon chain with a chlorine atom at position 14 and a double bond at position 3 in the E (trans) configuration. This structural arrangement imparts distinct physicochemical properties, including increased polarity and reactivity compared to non-chlorinated alkenes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-14-chlorotetradec-3-ene typically involves the chlorination of tetradec-3-ene. One common method is the addition of chlorine gas to tetradec-3-ene in the presence of a catalyst such as iron(III) chloride. The reaction is carried out under controlled conditions to ensure the selective formation of the (E) isomer.

Industrial Production Methods

Industrial production of (E)-14-chlorotetradec-3-ene may involve more efficient and scalable methods such as the use of continuous flow reactors. These reactors allow for better control over reaction conditions, leading to higher yields and purity of the desired product. The use of advanced catalysts and optimized reaction parameters further enhances the efficiency of the industrial synthesis process.

Chemical Reactions Analysis

Types of Reactions

(E)-14-chlorotetradec-3-ene can undergo various chemical reactions, including:

Oxidation: The double bond can be oxidized to form epoxides or diols.

Reduction: The double bond can be reduced to form the corresponding alkane.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or osmium tetroxide can be used under mild conditions to oxidize the double bond.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst can reduce the double bond.

Substitution: Nucleophiles such as sodium azide or potassium cyanide can be used to replace the chlorine atom.

Major Products Formed

Oxidation: Epoxides or diols.

Reduction: Tetradecane.

Substitution: Azides or nitriles, depending on the nucleophile used.

Scientific Research Applications

(E)-14-chlorotetradec-3-ene has various applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological systems.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (E)-14-chlorotetradec-3-ene depends on the specific reaction or application. In chemical reactions, the double bond and chlorine atom are key reactive sites. The double bond can participate in addition reactions, while the chlorine atom can undergo substitution reactions. In biological systems, the compound may interact with cellular components through hydrophobic interactions and covalent bonding with nucleophiles.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares (E)-14-chlorotetradec-3-ene with structurally related chlorinated and non-chlorinated alkenes, emphasizing differences in molecular features, properties, and applications.

Compound	CAS No.	Molecular Formula	Double Bond Position	Chlorine Position	Key Properties/Applications
(E)-14-Chlorotetradec-3-ene	133074-63-2	C₁₄H₂₇Cl	3 (E)	14	Higher polarity due to chlorine; potential intermediate in surfactants or pharmaceuticals .
1-Tetradecene	1120-36-1	C₁₄H₂₈	1	None	Non-polar; used in lubricants, solvents, or polyethylene co-monomers .
(Z)-14-Chloro-2-tetradecene	109027-66-9	C₁₄H₂₇Cl	2 (Z)	14	Lower thermal stability (Z-isomer); reactivity influenced by less substituted double bond .
10-Chloro-3-decene (Z)	118635-69-1	C₁₀H₁₉Cl	3 (Z)	10	Shorter chain; applications in specialty chemicals or agrochemicals .
3-Tetradecene (E)	41446-68-8	C₁₄H₂₈	3 (E)	None	Higher boiling point than 1-tetradecene; used in fragrances or organic synthesis .

Key Observations:

Chlorine Substitution: The presence of chlorine in (E)-14-chlorotetradec-3-ene increases its molecular polarity and boiling point compared to non-chlorinated analogs like 1-tetradecene (C₁₄H₂₈) . Chlorinated alkenes generally exhibit higher reactivity in nucleophilic substitutions or elimination reactions, making them valuable intermediates in pharmaceuticals or surfactants .

Double Bond Position and Stereochemistry :

• Compounds with double bonds at position 3 (e.g., (E)-14-chlorotetradec-3-ene) are more thermodynamically stable than those with double bonds at position 2 (e.g., (Z)-14-chloro-2-tetradecene) due to greater substituent alkylation .
• The E configuration in (E)-14-chlorotetradec-3-ene may reduce steric hindrance during reactions compared to Z isomers, enhancing its utility in stereoselective syntheses .

Chain Length and Applications :

• Longer-chain compounds like (E)-14-chlorotetradec-3-ene (C₁₄) are more lipophilic than shorter analogs (e.g., 10-chloro-3-decene), favoring applications in lipid-based drug delivery or surfactants .

Research Findings and Limitations

• Data Gaps : Experimental data on melting/boiling points, solubility, and spectroscopic profiles (NMR, MS) for (E)-14-chlorotetradec-3-ene are unavailable in the provided evidence, necessitating further research.